2-(5,8-dimethyl-2,4-dioxo-3-(m-tolyl)-2,3,4,5-tetrahydro-1H-pyrimido[5,4-b]indol-1-yl)-N-(3-methoxyphenyl)acetamide

Specification

• CAS No.: 887221-06-9
• Molecular Formula: C28H26N4O4
• Molecular Weight: 482.54
• IUPAC Name: 2-[5,8-dimethyl-3-(3-methylphenyl)-2,4-dioxopyrimido[5,4-b]indol-1-yl]-N-(3-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C28H26N4O4/c1-17-7-5-9-20(13-17)32-27(34)26-25(22-14-18(2)11-12-23(22)30(26)3)31(28(32)35)16-24(33)29-19-8-6-10-21(15-19)36-4/h5-15H,16H2,1-4H3,(H,29,33)
• Standard InChI Key: ZAPJYHGCSHVLLU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C4=C(N3C)C=CC(=C4)C)N(C2=O)CC(=O)NC5=CC(=CC=C5)OC

Introduction

Chemical Structure and Nomenclature

Core Architecture and Substituent Analysis

The molecule’s backbone consists of a pyrimido[5,4-b]indole system, a fused bicyclic structure combining pyrimidine and indole motifs. The pyrimidine ring is fully reduced (tetrahydro), with ketone groups at positions 2 and 4, while the indole nitrogen is substituted with a methyl group at position 8. A methyl group at position 5 and an m-tolyl (3-methylphenyl) group at position 3 further decorate the core. The acetamide side chain at position 1 features a 3-methoxyphenyl substituent, introducing both hydrogen-bonding capacity and lipophilic character.

Table 1: Fundamental Molecular Properties

Property	Value
CAS Registry Number	887221-06-9
Molecular Formula	C₂₈H₂₆N₄O₄
Molecular Weight	482.54 g/mol
IUPAC Name	2-[5,8-Dimethyl-3-(3-methylphenyl)-2,4-dioxopyrimido[5,4-b]indol-1-yl]-N-(3-methoxyphenyl)acetamide
SMILES	CC1=CC(=CC=C1)N2C(=O)C3=C(C4=C(N3C)C=CC(=C4)C)N(C2=O)CC(=O)NC5=CC(=CC=C5)OC

The stereoelectronic profile of this compound is defined by its conjugated π-system spanning the indole and pyrimidinone rings, which may facilitate interactions with aromatic residues in biological targets.

Synthesis and Chemical Properties

Synthetic Strategy

While no explicit synthesis protocol for this compound is published, retrosynthetic analysis suggests a pathway analogous to related pyrimidoindoles. A plausible route involves:

• Indole Formation: Condensation of 2-aminobenzonitrile with ethyl bromoacetate to generate an α-amino ester intermediate, followed by cyclization under basic conditions.

• Pyrimidine Annulation: Reaction with phenylisothiocyanate to form a thioureidoindole, followed by ring closure using polyphosphoric acid.

• Side Chain Introduction: Alkylation of the thioxo group with chloroacetic acid, followed by amidation with 3-methoxyaniline.

Biological Activity and Mechanistic Insights

Structural Analogues and Target Hypotheses

Although direct pharmacological data for this compound are unavailable, structurally similar pyrimidoindoles exhibit diverse bioactivities:

• TLR4/MD-2 Complex Modulation: Pyrimido[5,4-b]indoles with acetamide side chains demonstrate selective Toll-like receptor 4 activation, skewing cytokine production toward interferon-associated pathways.

• Tubulin Polymerization Inhibition: Analogues bearing chlorobenzyl groups show nanomolar activity against microtubule assembly, a hallmark of antimitotic agents.

• Kinase Inhibition: The planar pyrimidoindole system may intercalate into ATP-binding pockets of kinases, as seen in related heterocycles.

Table 2: Comparative Bioactivity of Pyrimidoindole Analogues

Compound	Target	IC₅₀/EC₅₀	Key Structural Features
User’s Compound	Hypothetical	N/A	m-Tolyl, 3-methoxyphenylacetamide
VC6229134	Undisclosed	N/A	Dimethylpyrimidinone core
S2968361	Tubulin	82 nM	Chlorobenzyl, methoxybenzyl
J. Med. Chem. (2013)	TLR4/MD-2	0.3 μM	Phenylcarboxamide, alkyl substituents

The m-tolyl group in the user’s compound may enhance target binding through hydrophobic interactions, while the methoxyphenylacetamide could mediate hydrogen bonding with polar residues.

Comparative Analysis with Structural Analogues

Substituent Effects on Bioactivity

• N-3 Position (m-Tolyl vs. Phenyl): Replacement of phenyl with m-tolyl increases steric bulk, potentially improving selectivity for hydrophobic binding pockets.

• N-1 Substituent (Methoxyphenylacetamide vs. Chlorobenzyl): The methoxy group’s electron-donating character contrasts with chlorine’s electronegativity, altering electronic distribution and target affinity.

• Dimethyl vs. Monoalkyl Groups: Geminal dimethyl groups at positions 5 and 8 may restrict conformational flexibility, favoring entropically driven binding.